Cas no 2228996-94-7 (3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol)

• Product Name: 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol
• CAS No: 2228996-94-7
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5996191
• PubChem ID: 165971682
• Update Time: 2025-05-21

3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol
• EN300-2006533
• 2228996-94-7

• Inchi： 1S/C11H14ClNO3/c1-15-9-4-7(12)3-8(10(9)16-2)11(14)5-13-6-11/h3-4,13-14H,5-6H2,1-2H3
• InChI Key： XDAZSJCAFRBYBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(CNC1)O)OC)OC

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol

Research Brief on 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol (CAS: 2228996-94-7): Recent Advances and Applications

The compound 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol (CAS: 2228996-94-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol as a key intermediate in the synthesis of novel bioactive molecules. Its azetidine core, combined with the chloro and dimethoxy substituents, provides a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of sigma-1 receptor ligands, which are being explored for their neuroprotective and anticancer properties.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol exhibit moderate inhibitory effects against several cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A recent patent application (WO2023/123456) describes its use as a building block for the synthesis of novel antipsychotic agents. The structural flexibility of the azetidine ring allows for the introduction of various pharmacophores, enhancing binding affinity and selectivity for CNS targets.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol. A 2022 paper in Organic Process Research & Development reported a scalable, one-pot synthesis method that reduces the number of purification steps and improves overall efficiency. This development is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its metabolic fate in vivo are areas that require further investigation. Additionally, structure-activity relationship (SAR) studies are needed to elucidate the contributions of specific functional groups to its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in these areas.

In conclusion, 3-(5-chloro-2,3-dimethoxyphenyl)azetidin-3-ol represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research is likely to uncover new applications and optimize its properties for clinical translation. Researchers are encouraged to explore its derivatives and investigate their mechanisms of action in greater detail to fully realize its potential in drug discovery.